N-(benzo[d]thiazol-2-yl)-4-((4-chlorophenyl)sulfonyl)-N-(2-(dimethylamino)ethyl)butanamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-(4-chlorophenyl)sulfonyl-N-[2-(dimethylamino)ethyl]butanamide;hydrochloride
• InChI: InChI=1S/C21H24ClN3O3S2.ClH/c1-24(2)13-14-25(21-23-18-6-3-4-7-19(18)29-21)20(26)8-5-15-30(27,28)17-11-9-16(22)10-12-17;/h3-4,6-7,9-12H,5,8,13-15H2,1-2H3;1H
• InChI Key: ADLSGZAZYNFJJK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=CC=CC=C2S1)C(=O)CCCS(=O)(=O)C3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C21H25Cl2N3O3S2
• Molecular Weight: 502.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-4-((4-chlorophenyl)sulfonyl)-N-(2-(dimethylamino)ethyl)butanamide hydrochloride is a useful research compound. Its molecular formula is C21H25Cl2N3O3S2 and its molecular weight is 502.47. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Research on benzothiazole derivatives and related compounds has shown significant antiproliferative activity against various human cancer cell lines. For instance, novel 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione derivatives have demonstrated potent antiproliferative effects on carcinoma cell lines, including HeLa, HT-29, MCF-7, and HepG-2 cells. This activity highlights the potential of these compounds in cancer research and therapy (Chandrappa et al., 2008).

DNA Binding and Cleavage

The interaction of mixed-ligand copper(II)-sulfonamide complexes with DNA has been studied to understand their potential in binding and cleaving DNA. These studies suggest that sulfonamide derivatives can significantly affect DNA interaction, with implications for genotoxicity and anticancer activity. Such research provides insights into the design of new therapeutic agents based on sulfonamide derivatives (González-Álvarez et al., 2013).

Corrosion Inhibition

Benzothiazole derivatives have also been explored for their corrosion inhibition properties. Studies have demonstrated that these compounds can effectively protect materials such as steel in corrosive environments, making them valuable in industrial applications. The effectiveness of these inhibitors has been correlated with their molecular structures and adsorption properties (Yadav et al., 2015).

Antimicrobial and Antiproliferative Agents

Further research into N-ethyl-N-methylbenzenesulfonamide derivatives has shown these compounds to possess antimicrobial activity and the ability to inhibit the proliferation of cancer cells. Such studies are crucial for developing new drugs and treatments for various diseases, showcasing the potential of benzothiazole and sulfonamide derivatives in medicinal chemistry (El-Gilil, 2019).